
Ozarelix patient selection criteria

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ozarelix

CAS No.: 295350-45-7

Cat. No.: S548652

Get Quote

GnRH Antagonists at a Glance

The table below compares key GnRH antagonist peptides based on their clinical applications and status [1].

Antagonist Primary Clinical Applications Status / Key Differentiators

Ozarelix Prostate Cancer (investigational); Benign

Prostatic Hyperplasia (BPH) (investigated)
[2]

Fourth-generation; studied for direct

apoptosis in androgen-independent
cancer [3].

Cetrorelix Assisted Reproductive Technology (ART) [1] Marketed.

Ganirelix Assisted Reproductive Technology (ART) [1] Marketed.

Degarelix Advanced Prostate Cancer [1] Marketed; associated with injection site
reactions [4].

Abarelix Advanced Prostate Cancer [1] Marketed (discontinued in some regions
due to safety concerns).

Teverelix Various reproductive & hormone-dependent
illnesses [1]

Next-generation; investigational for an
improved efficacy/safety profile.
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Ozarelix's Mechanism and Experimental Data

Ozarelix is a fourth-generation GnRH antagonist studied for potential use in prostate cancer and Benign

Prostatic Hyperplasia (BPH) [2] [5]. Unlike agonists, GnRH antagonists like Ozarelix competitively block

the GnRH receptor in the pituitary gland, preventing gonadotropin release (LH and FSH) and subsequent sex

hormone production without the initial "flare effect" [1].

Experimental Evidence in Hormone-Refractory Cancer

A key preclinical study investigated Ozarelix's effect on androgen-independent prostate cancer cells (DU145

and PC3), revealing a mechanism beyond hormonal suppression [3].

Methodology: Ozarelix was added to cell cultures, and researchers assessed:

Cell viability and proliferation.
Cell cycle distribution.

Induction of apoptosis (caspase-3 and caspase-8 activity).
Expression levels of key proteins (c-FLIP, death receptors DR4/5, Fas).

Potential synergy with TRAIL (TNF-related apoptosis-inducing ligand).

Findings: Treatment with Ozarelix demonstrated [3]:

Antiproliferative Effect: Suppressed cancer cell growth.
Cell Cycle Arrest: Accumulation of cells in the G2/M phase.

Induction of Apoptosis: Triggered cell death through a caspase-8 dependent pathway.
Sensitization to TRAIL: Made resistant cancer cells more vulnerable to TRAIL-induced

apoptosis by upregulating death receptor expression and activity.

The following diagram illustrates the signaling pathways through which Ozarelix induces apoptosis in

androgen-independent prostate cancer cells, based on the described study [3]:
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Ozarelix Treatment

Sensitization to TRAIL

Ozarelix

Caspase-8 Activation

↓ c-FLIP(L) ↑ DR4/5 & Fas Expression

Caspase-3 Activation

Apoptosis

Enhanced TRAIL-Induced Apoptosis
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Clinical Trial Design

A Phase 2b study was initiated to evaluate Ozarelix against the agonist goserelin in men with prostate cancer

requiring hormonal treatment [5].

Objective: Assess safety and efficacy of monthly subcutaneous Ozarelix.
Primary Endpoint: Percentage of patients achieving medical castration (testosterone ≤ 0.5 ng/mL)

from Day 28 to Day 84.
Key Secondary Endpoints:

Incidence of testosterone surge ("hormone escape").
Effect on Prostate-Specific Antigen (PSA) levels.

Safety profile compared to goserelin.
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Final Insights

Ozarelix represents the ongoing evolution of GnRH antagonists, with preclinical evidence
suggesting potential direct anti-cancer effects in hormone-refractory disease [3].

Its clinical development focused on providing androgen deprivation therapy while aiming to avoid the
initial testosterone surge associated with agonists [5].

For the most current and complete patient selection criteria, consulting official clinical trial
registries (like ClinicalTrials.gov) for the Ozarelix studies would be necessary, as these details are

not fully captured in the available scientific reviews.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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